Cas no 1490044-36-4 (Formamide, N-[2-hydroxy-1-(hydroxymethyl)ethyl]-)
Formamide, N-[2-hydroxy-1-(hydroxymethyl)ethyl]- Chemical and Physical Properties
Names and Identifiers
-
- N-(1,3-dihydroxypropan-2-yl)formamide
- Z1259117052
- Formamide, N-[2-hydroxy-1-(hydroxymethyl)ethyl]-
-
- Inchi: 1S/C4H9NO3/c6-1-4(2-7)5-3-8/h3-4,6-7H,1-2H2,(H,5,8)
- InChI Key: ZMUNCSIDODXWDP-UHFFFAOYSA-N
- SMILES: OCC(CO)NC=O
Computed Properties
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 8
- Rotatable Bond Count: 3
- Complexity: 62.3
- XLogP3: -1.7
- Topological Polar Surface Area: 69.6
Formamide, N-[2-hydroxy-1-(hydroxymethyl)ethyl]- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-7127394-0.5g |
N-(1,3-dihydroxypropan-2-yl)formamide |
1490044-36-4 | 95% | 0.5g |
$407.0 | 2023-07-08 | |
| Enamine | EN300-7127394-0.05g |
N-(1,3-dihydroxypropan-2-yl)formamide |
1490044-36-4 | 95% | 0.05g |
$101.0 | 2023-07-08 | |
| Enamine | EN300-7127394-0.1g |
N-(1,3-dihydroxypropan-2-yl)formamide |
1490044-36-4 | 95% | 0.1g |
$152.0 | 2023-07-08 | |
| Enamine | EN300-7127394-0.25g |
N-(1,3-dihydroxypropan-2-yl)formamide |
1490044-36-4 | 95% | 0.25g |
$216.0 | 2023-07-08 | |
| Enamine | EN300-7127394-1.0g |
N-(1,3-dihydroxypropan-2-yl)formamide |
1490044-36-4 | 95% | 1.0g |
$528.0 | 2023-07-08 | |
| Enamine | EN300-7127394-2.5g |
N-(1,3-dihydroxypropan-2-yl)formamide |
1490044-36-4 | 95% | 2.5g |
$1034.0 | 2023-07-08 | |
| Enamine | EN300-7127394-5.0g |
N-(1,3-dihydroxypropan-2-yl)formamide |
1490044-36-4 | 95% | 5.0g |
$1530.0 | 2023-07-08 | |
| Enamine | EN300-7127394-10.0g |
N-(1,3-dihydroxypropan-2-yl)formamide |
1490044-36-4 | 95% | 10.0g |
$2269.0 | 2023-07-08 | |
| 1PlusChem | 1P028XSE-50mg |
N-(1,3-dihydroxypropan-2-yl)formamide |
1490044-36-4 | 95% | 50mg |
$182.00 | 2024-06-20 | |
| 1PlusChem | 1P028XSE-100mg |
N-(1,3-dihydroxypropan-2-yl)formamide |
1490044-36-4 | 95% | 100mg |
$243.00 | 2024-06-20 |
Formamide, N-[2-hydroxy-1-(hydroxymethyl)ethyl]- Related Literature
-
Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
-
Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
-
Gang Pan,Yi-jie Bao,Jie Xu,Tao Liu,Cheng Liu,Yan-yan Qiu,Xiao-jing Shi,Hui Yu,Ting-ting Jia,Xia Yuan,Ze-ting Yuan,Yi-jun Cao RSC Adv., 2016,6, 42109-42119
-
Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
-
Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
Additional information on Formamide, N-[2-hydroxy-1-(hydroxymethyl)ethyl]-
Recent Advances in the Study of 1490044-36-4 and Formamide, N-[2-hydroxy-1-(hydroxymethyl)ethyl]-
The chemical compound with CAS number 1490044-36-4 and the related product Formamide, N-[2-hydroxy-1-(hydroxymethyl)ethyl]- have recently garnered significant attention in the field of chemical biology and pharmaceutical research. These compounds are of particular interest due to their potential applications in drug development, particularly in the synthesis of novel therapeutic agents. This research brief aims to provide an overview of the latest findings related to these compounds, highlighting their chemical properties, biological activities, and potential therapeutic uses.
Recent studies have focused on the synthesis and characterization of 1490044-36-4, a compound that has shown promise in preclinical models for its unique pharmacological properties. Researchers have employed advanced spectroscopic techniques, including NMR and mass spectrometry, to elucidate its molecular structure and stability under various conditions. These studies have revealed that 1490044-36-4 exhibits remarkable stability in physiological environments, making it a suitable candidate for further drug development.
Formamide, N-[2-hydroxy-1-(hydroxymethyl)ethyl]-, a derivative closely related to 1490044-36-4, has been investigated for its role as a building block in the synthesis of bioactive molecules. Its bifunctional nature, featuring both hydroxyl and formamide groups, allows for versatile chemical modifications, enabling the creation of diverse molecular architectures. Recent work has demonstrated its utility in the synthesis of glycosidase inhibitors, which are potential therapeutics for metabolic disorders such as diabetes and lysosomal storage diseases.
In vitro and in vivo studies have further explored the biological activities of these compounds. For instance, 1490044-36-4 has been shown to modulate specific enzymatic pathways involved in inflammation and oxidative stress, suggesting its potential as an anti-inflammatory or neuroprotective agent. Similarly, derivatives of Formamide, N-[2-hydroxy-1-(hydroxymethyl)ethyl]- have exhibited inhibitory effects on certain cancer cell lines, indicating their possible application in oncology.
The mechanisms underlying these biological effects are currently under investigation. Preliminary data suggest that 1490044-36-4 may interact with key signaling proteins, thereby altering cellular responses to stress and injury. On the other hand, Formamide, N-[2-hydroxy-1-(hydroxymethyl)ethyl]- derivatives appear to interfere with carbohydrate metabolism in target cells, leading to cytotoxic effects in malignant cells while sparing normal tissues.
Despite these promising findings, challenges remain in the development of these compounds into viable therapeutics. Issues such as bioavailability, pharmacokinetics, and potential toxicity need to be addressed through further research. Current efforts are focused on optimizing the chemical structures to enhance their efficacy and reduce adverse effects. Additionally, scalable synthesis methods are being developed to facilitate large-scale production for clinical trials.
In conclusion, the compounds 1490044-36-4 and Formamide, N-[2-hydroxy-1-(hydroxymethyl)ethyl]- represent exciting avenues for pharmaceutical research. Their unique chemical properties and biological activities offer numerous possibilities for drug development. Continued investigation into their mechanisms of action and therapeutic potential is essential to fully realize their clinical applications. This brief underscores the importance of these compounds in advancing the field of chemical biology and highlights the need for interdisciplinary collaboration to overcome existing challenges.
1490044-36-4 (Formamide, N-[2-hydroxy-1-(hydroxymethyl)ethyl]-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)